1-(3-(4-oxo-4,5,6,7,8,9-hexahydro-3H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-2-yl)propanoyl)piperidine-4-carboxamide

• IUPAC Name: 1-[3-(3-oxo-8-thia-4,6-diazatricyclo[7.5.0.02,7]tetradeca-1(9),2(7),5-trien-5-yl)propanoyl]piperidine-4-carboxamide
• InChI: InChI=1S/C20H26N4O3S/c21-18(26)12-8-10-24(11-9-12)16(25)7-6-15-22-19(27)17-13-4-2-1-3-5-14(13)28-20(17)23-15/h12H,1-11H2,(H2,21,26)(H,22,23,27)
• InChI Key: RYDHANMUMDGGCB-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(CC1)SC3=C2C(=O)NC(=N3)CCC(=O)N4CCC(CC4)C(=O)N
• Molecular Formula: C20H26N4O3S
• Molecular Weight: 402.5 g/mol

Description

1-(3-(4-oxo-4,5,6,7,8,9-hexahydro-3H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-2-yl)propanoyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C20H26N4O3S and its molecular weight is 402.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Heterocyclic Compounds

Studies have demonstrated the synthesis of novel heterocyclic compounds that involve complex molecules similar to the specified chemical compound. For example, the synthesis of novel 5,7-diarylpyrido[4,3-d]pyrimidines involved the use of piperidine derivatives, showcasing the utility of these compounds in constructing new heterocyclic systems with potential pharmaceutical applications (Vijayakumar, Karthikeyan, & Sarveswari, 2014). Similarly, the synthesis of tetrahydrobenzo[b]thiophene derivatives under microwave irradiation illustrated the role of piperidine and similar compounds in facilitating efficient and novel synthetic routes for heterocyclic chemistry (Abdalha, Abou El-Regal, El-Kassaby, & Ali, 2011).

Development of Antimicrobial Agents

The exploration of novel heterocyclic compounds has also extended into the development of potential antimicrobial agents. For instance, the synthesis and antimicrobial activity assessment of new pyrimidinone and oxazinone derivatives, fused with thiophene rings, demonstrate the pursuit of new therapeutic agents using complex heterocyclic chemistry (Hossan, Abu-Melha, Al-Omar, & Amr, 2012).

Exploration of Anti-Angiogenic and DNA Cleavage Activities

Further research into the applications of similar complex molecules includes the study of their anti-angiogenic and DNA cleavage activities. A series of novel piperidine-4-carboxamide derivatives were synthesized and characterized, revealing significant potential in blocking the formation of blood vessels in vivo, as well as exhibiting notable DNA cleavage activities (Kambappa, Chandrashekara, Rekha, Shivaramu, & Palle, 2017).